Cas no 2137819-70-4 (4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine)

• Product Name: 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine
• CAS No: 2137819-70-4
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5609728
• PubChem ID: 165742434
• Update Time: 2025-05-30

4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-N-[(3-fluorophenyl)methyl]oxolan-3-amine
• EN300-840224
• 2137819-70-4
• 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine

• Inchi： 1S/C14H18FNO/c15-12-3-1-2-10(6-12)7-16-14-9-17-8-13(14)11-4-5-11/h1-3,6,11,13-14,16H,4-5,7-9H2
• InChI Key： DPHZKSCSVQQIOA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1COCC1C1CC1

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine

4-Cyclopropyl-N-(3-Fluorophenyl)Methyloxolan-3-Amine: A Comprehensive Overview

4-Cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine (CAS No. 2137819-70-4) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound, characterized by its cyclopropyl group, fluorophenyl substituent, and oxolane ring, exhibits intriguing properties that make it a subject of interest for researchers and industry professionals alike. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine is defined by its cyclopropane ring, which introduces strain and reactivity into the molecule. The fluorophenyl group adds electronic diversity, while the oxolane (tetrahydrofuran) ring contributes to the compound's solubility and stability. Recent studies have highlighted the potential of this compound in drug design, particularly in targeting specific receptors and enzymes due to its unique pharmacokinetic profile.

One of the most significant aspects of 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine is its synthesis. Researchers have developed efficient routes to synthesize this compound, often employing transition metal catalysts to facilitate key steps such as cyclopropanation and cross-coupling reactions. These methods not only enhance the yield but also ensure the scalability of production, making it viable for large-scale applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine. Quantum mechanical calculations have revealed that the cyclopropyl group induces significant ring strain, which can be harnessed to design molecules with enhanced reactivity. This understanding has paved the way for innovative applications in catalysis and materials science.

In terms of applications, 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to modulate specific biological targets makes it a valuable asset in the quest for novel therapeutic agents. Additionally, its stability under various environmental conditions suggests potential uses in agrochemicals and industrial materials.

Despite its numerous advantages, the handling and storage of 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine require careful consideration due to its sensitivity to certain environmental factors. Researchers recommend storing the compound in an inert atmosphere to prevent degradation and ensure optimal performance.

In conclusion, 4-cyclopropyl-N-(3-fluorophenyl)methyloxolan-3-amine (CAS No. 2137819-70-4) stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse industries. With ongoing research uncovering new facets of its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and beyond.